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Compound of Interest

Compound Name: BMS-919373

Cat. No.: B1192345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of stock solutions of BMS-919373, a potent and selective inhibitor of the Kv1.5

potassium channel, for research and development purposes.

Introduction
BMS-919373 is a small molecule inhibitor of the voltage-gated potassium channel Kv1.5

(encoded by the KCNA5 gene).[1][2] This channel is predominantly expressed in the atria of

the heart and plays a crucial role in the repolarization phase of the cardiac action potential.[1]

[2] By blocking the IKur current conducted by Kv1.5 channels, BMS-919373 is under

investigation as a potential therapeutic agent for atrial fibrillation.[1][2] Accurate preparation of

stock solutions is critical for obtaining reliable and reproducible results in in vitro and in vivo

studies.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of BMS-919373.
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Property Value

CAS Number 1272353-82-8

Molecular Formula C₂₅H₂₀N₆O₂S

Molecular Weight 468.54 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Experimental Protocols
Materials and Equipment

BMS-919373 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM BMS-919373 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-919373 in DMSO, a

common starting concentration for in vitro assays.

Procedure:

Pre-weighing Preparations: Ensure the analytical balance is calibrated and level. Use a

clean, dry microcentrifuge tube or amber vial for weighing the compound.
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Weighing BMS-919373: Tare the empty tube on the balance. Carefully weigh out 4.69 mg of

BMS-919373 powder and transfer it into the tube.

Adding DMSO: Using a calibrated pipette, add 1 mL of anhydrous DMSO to the tube

containing the BMS-919373 powder.

Dissolution: Securely cap the tube and vortex the solution for 1-2 minutes to facilitate

dissolution. If necessary, brief sonication in a water bath can be used to ensure the

compound is fully dissolved. Visually inspect the solution to confirm there are no visible

particles.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (weeks

to months) or at -80°C for long-term storage (months to years).[1]

Preparation of Working Solutions
For cell-based assays, the 10 mM DMSO stock solution must be further diluted in the

appropriate cell culture medium to the desired final concentration.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to minimize solvent-induced cytotoxicity.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments.

Prepare working solutions fresh for each experiment.

Example Dilution to a 10 µM Working Concentration:

Thaw a frozen aliquot of the 10 mM BMS-919373 stock solution at room temperature.

Perform a serial dilution. For example, to prepare a 10 µM working solution in 1 mL of cell

culture medium, add 1 µL of the 10 mM stock solution to 999 µL of the medium.
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Mix the working solution thoroughly by gentle pipetting or brief vortexing before adding it to

the cells.

Visualization of Protocols and Pathways
Experimental Workflow for Stock Solution Preparation
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Preparation

Storage & Use

Weigh 4.69 mg of
BMS-919373 Powder

Add 1 mL of
Anhydrous DMSO

Step 1-2

Vortex and/or Sonicate
to Dissolve

Step 3

Aliquot into Smaller Volumes

Step 4

Store at -20°C or -80°C

Step 5

Dilute in Culture Medium
for Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacology of voltage-gated potassium channel Kv1.5--impact on cardiac excitability -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Kv1.5 channels are regulated by PKC-mediated endocytic degradation - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for BMS-919373 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192345#preparing-bms-919373-stock-solutions]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1192345?utm_src=pdf-body-img
https://www.benchchem.com/product/b1192345?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24632326/
https://pubmed.ncbi.nlm.nih.gov/24632326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8050386/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8050386/
https://www.benchchem.com/product/b1192345#preparing-bms-919373-stock-solutions
https://www.benchchem.com/product/b1192345#preparing-bms-919373-stock-solutions
https://www.benchchem.com/product/b1192345#preparing-bms-919373-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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